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Compound of Interest

Compound Name: Wilfordine

cat. No.: B15595722

An In-depth Technical Guide on the Chemical Structure and Properties of Wilfordine

Introduction

Wilfordine is a complex sesquiterpenoid alkaloid isolated from the roots of Tripterygium
wilfordii Hook. f., commonly known as the Thunder God Vine.[1][2] This plant has a history of
use in traditional Chinese medicine for its anti-inflammatory and immunosuppressive
properties.[2] Wilfordine has attracted significant scientific interest due to its potent biological
activities, including anti-inflammatory, immunosuppressive, and anti-cancer effects.[1][2] This
guide provides a comprehensive overview of its chemical structure, physicochemical
properties, and pharmacological activities, supplemented with detailed experimental protocols
and visualizations of its molecular mechanisms.

Chemical Structure and Identification

Wilfordine is classified as a sesquiterpenoid alkaloid and possesses an intricate polycyclic
structure.[1][3] Its chemical identity is defined by the following identifiers.

Table 1: Chemical Identification of Wilfordine
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Identifier Value

[(1S,3R,15S,18S,19R,20R,21R,22S,23R,24
R,25R,26S)-20,22,23,25-tetraacetyloxy-21-
(acetyloxymethyl)-26-hydroxy-3,15,26-

IUPAC Name . . .
trimethyl-6,16-dioxo-2,5,17-trioxa-11-
azapentacyclo[16.7.1.0%,21.0%,24.07,*2]hexac
osa-7(12),8,10-trien-19-yl] benzoate[1]

Molecular Formula CazHaoNO19[1][3][4][5]

Molecular Weight 883.85 g/mol [1][3][5]

| CAS Number | 37239-51-3[1][2][3][4][5] |

Physicochemical Properties

The physicochemical properties of Wilfordine are crucial for its handling, formulation, and the
interpretation of its biological activity.

Table 2: Physicochemical Properties of Wilfordine

Property Value
White to off-white or light brown
Appearance .
powder/solid[1][2]
Melting Point 175 - 176 °C[1][2]
- Soluble in chloroform, dichloromethane, ethyl
Solubility

acetate, DMSO, and acetone[1][2][6]

| Purity | = 98%[2][5] |

Biological Activities and Mechanism of Action

Wilfordine exhibits a range of potent pharmacological activities, primarily attributed to its
modulation of key cellular signaling pathways.
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Anti-inflammatory and Immunosuppressive Effects

Wilfordine demonstrates significant anti-inflammatory and immunosuppressive properties.[2]
[7] It can inhibit the production of pro-inflammatory cytokines such as TNF-a, IL-1[3, and IL-6.[2]
Its mechanism of action involves the inhibition of several key signaling pathways:

o NF-kB Pathway: Wilfordine inhibits the NF-kB pathway, which is a critical regulator of the
immune response. By suppressing NF-kB activity, it reduces the expression of various
inflammatory cytokines and adhesion molecules.[2]

« MAPK Pathway: The mitogen-activated protein kinase (MAPK) pathway, involved in cellular
responses to stress and inflammation, is another target of Wilfordine. Its modulation of this
pathway contributes to its anti-inflammatory and immunosuppressive effects.[2][8]

o Wntl1/B-catenin Pathway: Wilfordine has been shown to directly target and inhibit the
Wntl1/B-catenin signaling pathway, which is often dysregulated in autoimmune diseases like
rheumatoid arthritis.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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